N-(4-fluorophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H14FN5O2/c20-13-6-8-14(9-7-13)23-17(26)11-24-12-21-18-16(19(24)27)10-22-25(18)15-4-2-1-3-5-15/h1-10,12H,11H2,(H,23,26)
• InChI Key: UHZWLWNPLWEWSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C19H14FN5O2
• Molecular Weight: 363.3 g/mol

Description

N-(4-fluorophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound belongs to the class of pyrazolopyrimidines and has been shown to possess various biological activities.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Research demonstrates the use of related compounds in the synthesis of selective radioligands like DPA-714, which is used for imaging the translocator protein (18 kDa) with PET. This application is crucial in the development of diagnostic tools and therapeutic agents, particularly in the field of neurology and oncology (Dollé et al., 2008).

Peripheral Benzodiazepine Receptor Ligands

2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides, a class to which the mentioned compound belongs, have been synthesized and evaluated as selective Peripheral Benzodiazepine Receptor (PBR) ligands. This research is significant for understanding receptor functionality and developing targeted therapeutics (Selleri et al., 2005).

Phosphodiesterase Inhibitors

A series of 6-phenylpyrazolo[3,4-d]pyrimidones, similar in structure to the compound , have been found to be specific inhibitors of cGMP specific (type V) phosphodiesterase. These findings are pivotal for the development of drugs targeting cardiovascular diseases and erectile dysfunction (Dumaitre & Dodic, 1996).

Anti-inflammatory Applications

Compounds similar to N-(4-fluorophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide have been synthesized and shown to possess significant anti-inflammatory activity. This research contributes to the development of new anti-inflammatory drugs with potentially fewer side effects (Sunder & Maleraju, 2013).

Mechanism of Action

Target of Action

The primary target of N-(4-fluorophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide is the insect ryanodine receptor (RyR) . The RyR is a promising target for the development of novel insecticides .

Mode of Action

This compound interacts with the RyR, leading to changes in the receptor’s function . Molecular docking studies suggest that this compound may act as an activator of the insect RyR .

Biochemical Pathways

The affected pathway is the ryanodine receptor signaling pathway. The activation of the RyR by this compound leads to changes in calcium ion concentration within the cell, which can have downstream effects on various cellular processes .

Result of Action

The result of this compound’s action is the disruption of normal cellular processes due to changes in calcium ion concentration. This leads to its insecticidal activity, as demonstrated by its effectiveness against the diamondback moth (Plutella xylostella) .